Cas no 224779-26-4 (Carbamic acid, N-(2-hydroxy-3-buten-1-yl)-N-2-propen-1-yl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-(2-hydroxy-3-buten-1-yl)-N-2-propen-1-yl-, 1,1-dimethylethyl ester
• CAS No: 224779-26-4
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 5261693
• Update Time: 2025-06-09

Carbamic acid, N-(2-hydroxy-3-buten-1-yl)-N-2-propen-1-yl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(2-hydroxy-3-buten-1-yl)-N-2-propen-1-yl-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H21NO3/c1-6-8-13(9-10(14)7-2)11(15)16-12(3,4)5/h6-7,10,14H,1-2,8-9H2,3-5H3
• InChI Key： LCPNDCDNVMXZAC-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)N(CC(O)C=C)CC=C

Additional information on Carbamic acid, N-(2-hydroxy-3-buten-1-yl)-N-2-propen-1-yl-, 1,1-dimethylethyl ester

Carbamic Acid, N-(2-Hydroxy-3-Buten-1-Yl)-N-(2-Propen-1-Yl), 1,1-Dimethylethyl Ester: A Comprehensive Overview

Carbamic acid, as a fundamental compound in organic chemistry, serves as a precursor to various biologically active molecules. The specific compound in question, N-(2-hydroxy-3-buten-1-yl)-N-(2-propen-1-yl)-carbamic acid, is a derivative that has garnered attention due to its unique structural features and potential applications. Its CAS number, 224779-26-4, uniquely identifies it within the chemical database, facilitating its reference in scientific literature and industrial contexts.

The molecular structure of this compound is characterized by the presence of a carbamate group (N-C(=O)-O-), which is central to its reactivity and functional properties. The substituents on the nitrogen atom—2-hydroxy-3-buten-1-yl and 2-propen-1-yl groups—introduce significant steric and electronic effects. These features not only influence the compound's physical properties but also dictate its reactivity in various chemical transformations. The esterification with 1,1-dimethylethyl (also known as tert-butyl) further enhances its stability and solubility characteristics.

Recent studies have highlighted the potential of this compound in the field of agrochemicals. Its ability to act as a precursor for bioactive molecules has been explored in the development of new pesticides and herbicides. For instance, researchers have reported that derivatives of this compound exhibit potent activity against certain plant pathogens, making them promising candidates for sustainable agricultural practices.

In addition to its agrochemical applications, this compound has also been investigated for its role in pharmaceuticals. The presence of unsaturated groups (butenyl and propenyl) suggests potential for participation in conjugation reactions, which are often crucial in drug design. Recent findings indicate that this compound could serve as a building block for developing new classes of anti-inflammatory agents.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions. Key steps include the formation of the carbamate intermediate and subsequent esterification. Advanced techniques such as microwave-assisted synthesis have been employed to optimize reaction yields and minimize by-products, aligning with current trends toward greener chemical processes.

From an environmental standpoint, understanding the degradation pathways of this compound is essential for assessing its ecological impact. Studies have shown that under aerobic conditions, the compound undergoes hydrolysis to yield less complex products, some of which are biodegradable. This information is critical for regulatory assessments and ensuring compliance with environmental standards.

In conclusion, N-(2-hydroxy-3-buten-1-yl)-N-(2-propen-1-y